Cas no 71259-54-6 (5-Chloro-2-hydroxylaminotoluene)

• Product Name: 5-Chloro-2-hydroxylaminotoluene
• CAS No: 71259-54-6
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 578745
• PubChem ID: 188108
• Update Time: 2025-06-11

5-Chloro-2-hydroxylaminotoluene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-N-hydroxy-2-methyl-
• 5-Chloro-2-hydroxylaminotoluene
• Benzenamine, 4-chloro-N-hydroxy-2-methyl-
• DTXSID50991570
• 4-chloro-n-hydroxy-2-methylaniline
• 71259-54-6
• starbld0004570
• N-(4-chloro-2-methylphenyl)hydroxylamine
• SCHEMBL11408277

• Inchi： 1S/C7H8ClNO/c1-5-4-6(8)2-3-7(5)9-10/h2-4,9-10H,1H3
• InChI Key： AUSCDEYNRQDLBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NO

Computed Properties

• Exact Mass: 157.02954
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

5-Chloro-2-hydroxylaminotoluene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines

Additional information on 5-Chloro-2-hydroxylaminotoluene

Comprehensive Overview of 5-Chloro-2-hydroxylaminotoluene (CAS No. 71259-54-6): Properties, Applications, and Industry Insights

5-Chloro-2-hydroxylaminotoluene (CAS No. 71259-54-6) is a specialized organic compound with a molecular formula of C₇H₈ClNO. This compound, often referred to in scientific literature by its systematic name, features a chloro substituent and a hydroxylamine functional group attached to a toluene backbone. Its unique structural properties make it a subject of interest in pharmaceutical research, agrochemical development, and specialty chemical synthesis. The compound's CAS registry number (71259-54-6) serves as a critical identifier for researchers and regulatory bodies worldwide.

In recent years, the demand for 5-Chloro-2-hydroxylaminotoluene has grown due to its role as an intermediate in the synthesis of dyes, pigments, and bioactive molecules. Industry trends highlight its relevance in green chemistry applications, where researchers seek sustainable alternatives to traditional synthetic pathways. The compound's hydroxylamine moiety is particularly valuable in catalytic reactions and cross-coupling processes, which are widely discussed in organic synthesis forums and academic publications.

From a physicochemical perspective, 5-Chloro-2-hydroxylaminotoluene exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable under controlled storage conditions. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These methods align with current quality control standards in the fine chemical industry, addressing frequent user queries about compound verification and analytical protocols.

The compound's applications extend to material science, where its derivatives contribute to the development of advanced polymers and coatings. Recent patents describe its utility in UV-stabilizers and antioxidant additives, topics frequently searched in conjunction with specialty chemicals. Environmental considerations also drive innovation, as manufacturers explore biodegradable variants of chloro-aromatic intermediates like 71259-54-6.

Safety data for 5-Chloro-2-hydroxylaminotoluene emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most regulatory frameworks, its handling guidelines are often compared to those of similar hydroxylamine derivatives—a common search term among laboratory professionals. Regulatory compliance, including REACH and DSL listings, further ensures its safe commercialization.

Emerging research explores the compound's potential in medicinal chemistry, particularly as a scaffold for drug discovery. Its structural flexibility allows for modifications targeting enzyme inhibition and receptor binding, addressing trending topics in precision medicine. Collaborative studies between academia and industry continue to uncover novel applications, reinforcing the importance of 71259-54-6 in modern chemical innovation.

For procurement specialists, understanding the global supply chain of 5-Chloro-2-hydroxylaminotoluene is essential. Market analyses reveal shifting production hubs and raw material sourcing strategies, reflecting broader supply chain resilience discussions. Technical datasheets typically include specifications such as ≥98% purity, storage at 2–8°C, and compatibility with industrial-scale processes.

In summary, 5-Chloro-2-hydroxylaminotoluene (CAS No. 71259-54-6) represents a versatile building block in contemporary chemistry. Its interdisciplinary relevance—from pharmaceutical intermediates to advanced materials—positions it as a compound of enduring scientific and industrial value. Ongoing research and process optimization efforts will likely expand its utility in alignment with sustainable development goals and circular economy principles.